[4,5-dichloro-6-oxo-1(6H)-pyridazinyl]methyl 3-(trifluoromethyl)benzenecarboxylate

• IUPAC Name: (4,5-dichloro-6-oxopyridazin-1-yl)methyl 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C13H7Cl2F3N2O3/c14-9-5-19-20(11(21)10(9)15)6-23-12(22)7-2-1-3-8(4-7)13(16,17)18/h1-5H,6H2
• InChI Key: VIJKPGLSWADBGL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)OCN2C(=O)C(=C(C=N2)Cl)Cl
• Molecular Formula: C13H7Cl2F3N2O3
• Molecular Weight: 367.10 g/mol

Description

“[4,5-dichloro-6-oxo-1(6H)-pyridazinyl]methyl 3-(trifluoromethyl)benzenecarboxylate” is a chemical compound with the linear formula C13H10Cl2N2O3. It’s part of a collection of rare and unique chemicals provided by Sigma-Aldrich. The product is sold as-is, and the buyer assumes responsibility for confirming its identity and/or purity.

Scientific Research Applications

Synthesis and Characterization

Research in heterocyclic chemistry has explored compounds structurally related to [4,5-dichloro-6-oxo-1(6H)-pyridazinyl]methyl 3-(trifluoromethyl)benzenecarboxylate. Studies on imidazo[4,5-d]pyridazine nucleosides demonstrate the versatility of pyridazinone derivatives in synthesizing nucleosides with potential biological activities. These compounds undergo ribosylation at various positions, leading to a mixture of products that can be further modified to yield nucleosides with different functionalities (Gagnier, Halat, & Otter, 1984).

Potential Antiviral Activity

Compounds bearing a pyrazolyl group linked to furanone and subsequently converted into pyridazinones have been evaluated for their antiviral activities. These studies highlight the potential of pyridazinone derivatives in developing new antiviral agents. Selected compounds in this category exhibited promising activities against viruses such as HAV and HSV-1, suggesting the therapeutic potential of these derivatives in antiviral drug development (Hashem, Youssef, Kandeel, & Abou-Elmagd, 2007).

Calcium-Channel Antagonist Activity

The investigation into 1,4-dihydropyridine derivatives, which include compounds structurally related to [4,5-dichloro-6-oxo-1(6H)-pyridazinyl]methyl 3-(trifluoromethyl)benzenecarboxylate, has revealed potential calcium-channel modulatory properties. These studies provide insights into the structural conformation of such compounds and their interactions, which are crucial for understanding their biological activities and potential applications in treating cardiovascular diseases (Linden, Şafak, Şimşek, & Gündüz, 2011).

Antimicrobial Agents

A series of 1,2,3-triazolyl pyrazole derivatives, related in structural complexity to the compound , have been synthesized and evaluated for their antimicrobial properties. These compounds have shown a broad spectrum of antimicrobial activities, highlighting the potential of pyridazinone and related derivatives in developing new antimicrobial agents. The study further supports the antimicrobial efficacy of these compounds through in silico molecular docking studies (Bhat, G. K., Kayarmar, S. K., & Shafeeulla R, 2016).